Cas no 162240-92-8 ((3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one)

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one is a chiral piperazinone derivative characterized by its stereospecific (R,R) configuration at the 3 and 5 positions. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective active pharmaceutical ingredients (APIs). Its rigid piperazinone core and benzyl substitution enhance structural diversity, making it useful for medicinal chemistry applications. The defined stereochemistry ensures high selectivity in asymmetric synthesis, while the dimethyl groups contribute to improved metabolic stability. This compound is typically employed in peptidomimetic and small-molecule drug design, offering precise control over molecular interactions. Suitable for research-scale and process chemistry, it is available in high purity for synthetic applications.
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one structure
162240-92-8 structure
Product Name:(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
CAS No:162240-92-8
MF:C13H18N2O
MW:218.294823169708
MDL:MFCD11977349
CID:105932
PubChem ID:10943944
Update Time:2025-06-07

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • (3R,5R)-1-benzyl-3,5-dimethylpiperazin-2-one
    • (3R,5R)-3,5-dimethyl-1-(phenylmethyl)piperazin-2-one
    • 1-benzyl-3,5-dimethylpiperazin-2-one
    • Piperazinone, 3,5-dimethyl-1-(phenylmethyl)-, (3R,5R)-
    • (3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
    • (3R,5R)-3,5-Dimethyl-1-(phenylmethyl)-piperazinone
    • (R,R)1-benzyl-3,5-dimethylpiperazine-2-one
    • GYDZGFZXQCOKRU-GHMZBOCLSA-N
    • (R,R) 1-benzyl-3,5-dimethylpiperazine-2-one
    • 162240-92-8
    • SCHEMBL5881507
    • P20279
    • MDL: MFCD11977349
    • Inchi: 1S/C13H18N2O/c1-10-8-15(13(16)11(2)14-10)9-12-6-4-3-5-7-12/h3-7,10-11,14H,8-9H2,1-2H3/t10-,11-/m1/s1
    • InChI Key: GYDZGFZXQCOKRU-GHMZBOCLSA-N
    • SMILES: O=C1[C@@H](C)N[C@H](C)CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.14204
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 32.34

(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1096554-1G
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
1g
$625 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-100MG
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
100MG
¥ 963.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-250MG
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
250MG
¥ 1,537.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-500MG
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
500MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-1G
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
1g
¥ 3,841.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-5G
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
5g
¥ 11,523.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-10G
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
10g
¥ 19,206.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-100mg
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
100mg
¥946.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-250mg
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
250mg
¥1510.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBJLD0418-500mg
(3R,5R)-1-benzyl-3,5-dimethyl-piperazin-2-one
162240-92-8 97%
500mg
¥2515.0 2024-04-23
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.